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Compound of Interest

Compound Name: Plutonium hexafluoride

Cat. No.: B084494 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and professionals involved in the purification of Plutonium
Hexafluoride (PuF6) from fission product fluorides.

Troubleshooting Guides
This section addresses specific issues that may be encountered during the purification of

PuF6.
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Issue / Observation Potential Cause(s) Recommended Action(s)

Low PuF6 Recovery

1. Decomposition of PuF6:

PuF6 is thermally and

radiolytically unstable and can

decompose into non-volatile

PuF4 and fluorine gas.[1] 2.

Leaks in the system: PuF6 is

highly volatile and can be lost

through even minor leaks. 3.

Adsorption on surfaces: PuF6

is highly reactive and can

adsorb onto the surfaces of the

processing equipment.[2]

1. Maintain the process

temperature as low as feasible

for the chosen purification

method. For thermal

decomposition, carefully

control the temperature to

selectively decompose PuF6

without excessive loss.

Minimize the residence time of

PuF6 at elevated

temperatures. 2. Perform a

thorough leak check of the

entire system before

introducing PuF6. Use

appropriate sealing materials

and techniques. 3. Passivate

all internal surfaces of the

apparatus that will come into

contact with PuF6. This can be

done by pre-treating with

fluorine gas.

Incomplete Separation of

Fission Products

1. Inappropriate adsorbent:

The selected adsorbent may

not be effective for the specific

fission product fluorides

present. 2. Incorrect operating

temperature: The temperature

may be too high or too low for

optimal adsorption of the

fission product fluorides or for

the selective decomposition of

PuF6. 3. Presence of highly

volatile fission products: Some

fission product fluorides, such

as those of ruthenium (Ru),

1. Select an adsorbent with a

high affinity for the target

fission product fluorides. For

example, cryolite (Na3AlF6),

zinc fluoride (ZnF2), nickel

fluoride (NiF2), and ferric

fluoride (FeF3) have been

shown to be effective for

removing fluorides of niobium

(Nb), antimony (Sb), and

ruthenium (Ru).[5] 2. Optimize

the operating temperature for

the specific purification

method. For selective
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technetium (Tc), and

molybdenum (Mo), have

volatilities similar to PuF6,

making separation by

distillation difficult.[3][4]

adsorption, temperatures

between 100°C and 250°C are

often used.[5] For thermal

decomposition, temperatures

around 350°C can be effective

for separating PuF6 from more

stable fluorides.[6] 3. For

highly volatile fission products,

consider a multi-stage

purification process that may

include a combination of

selective adsorption and

thermal decomposition.

Corrosion of Equipment

1. High reactivity of PuF6 and

fluorine: PuF6 and the fluorine

gas produced from its

decomposition are highly

corrosive to many materials.[1]

1. Construct the processing

equipment from materials that

are resistant to corrosion by

fluorine and metal fluorides at

the operating temperatures.

Nickel and its alloys (e.g.,

Monel) are commonly used.

Difficulty in Separating

Ruthenium Fluorides

1. Complex chemistry of

ruthenium: Ruthenium can

form multiple volatile fluoride

and oxyfluoride species (e.g.,

RuF5, RuOF4, RuF6), making

its removal challenging.[7]

1. Employ specific adsorbents

known to be effective for

ruthenium, such as cryolite.[5]

2. Consider a process that

combines thermal

decomposition with selective

adsorption, as the different

ruthenium species may have

varying thermal stabilities and

affinities for different

adsorbents.

Frequently Asked Questions (FAQs)
General Questions
Q1: What are the main challenges in purifying PuF6 from fission product fluorides?
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A1: The primary challenges include:

The inherent instability of PuF6: It is susceptible to thermal and radiolytic decomposition into

non-volatile PuF4.[1]

High corrosivity: PuF6 and its decomposition product, fluorine, are highly corrosive, requiring

specialized equipment.[1]

Similar volatility of some fission product fluorides: Certain fission product fluorides,

particularly those of ruthenium, technetium, and molybdenum, have vapor pressures close to

that of PuF6, making separation by simple distillation difficult.[3][4]

Q2: What are the primary methods for PuF6 purification?

A2: The main methods for purifying PuF6 from fission product fluorides are:

Selective Adsorption: Passing the gas stream through a bed of solid adsorbent that

selectively retains the fission product fluorides while allowing PuF6 to pass through.[5]

Thermal Decomposition: Exploiting the lower thermal stability of PuF6 compared to UF6 and

some fission product fluorides. By heating the gas mixture to a controlled temperature (e.g.,

250-350°C), PuF6 can be selectively decomposed to solid PuF4, which can then be

separated from the gas stream.[6]

Photochemical Separation: Using ultraviolet (UV) light to selectively dissociate PuF6 into

non-volatile lower fluorides.

Safety and Handling
Q3: What are the key safety precautions when handling PuF6?

A3: Due to its high toxicity, radioactivity, and corrosivity, handling PuF6 requires stringent safety

measures, including:

Containment: All operations should be performed in well-maintained gloveboxes or other

suitable containment structures.
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Material Compatibility: Use of corrosion-resistant materials for all equipment in contact with

PuF6.

Atmosphere Control: Operations should be conducted in a dry, inert atmosphere to prevent

hydrolysis of PuF6 with moisture, which forms highly corrosive hydrofluoric acid (HF).

Radiation Shielding: Appropriate shielding must be in place to protect personnel from gamma

and neutron radiation.

Monitoring: Continuous air monitoring for alpha contamination is essential to detect any

breaches in containment.

For more detailed information on the safe handling of plutonium, refer to IAEA Safety Series

No. 39.[8]

Process-Specific Questions
Q4: Which adsorbents are effective for removing fission product fluorides from PuF6?

A4: Several materials have been identified as effective adsorbents, including:

Cryolite (Na3AlF6)

Zinc fluoride (ZnF2)

Nickel fluoride (NiF2)

Ferric fluoride (FeF3)[5]

Uranyl fluoride (UO2F2) has also been studied for the separation of PuF6 from UF6.[6][9]

Sodium fluoride (NaF) is commonly used for the purification of UF6 and can also adsorb

some fission product fluorides.[4]

Q5: At what temperature is thermal decomposition of PuF6 typically performed for purification?

A5: Thermal decomposition of PuF6 for purification is generally carried out at temperatures

between 250°C and 350°C.[6] At these temperatures, PuF6 decomposes to solid PuF4, while
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more stable hexafluorides like UF6 remain in the gas phase.

Data Presentation
Table 1: Decontamination Factors for Fission Products
using Selective Adsorption

Adsorbent Fission Product
Decontamination
Factor (DF)

Reference

Cryolite (Na3AlF6) Niobium (Nb) 80 [5]

Cryolite (Na3AlF6) Antimony (Sb) 200 [5]

Cryolite (Na3AlF6) Ruthenium (Ru) 100 [5]

Table 2: Boiling Points of PuF6 and Selected Fission
Product Fluorides

Compound Boiling Point (°C)

PuF6 62.2

MoF6 34.0

TcF6 55.3

RuF6 Decomposes

NbF5 234.9

SbF5 149.5

Note: The boiling points are at standard atmospheric pressure. Data is compiled from various

sources.

Experimental Protocols
Purification of PuF6 by Selective Adsorption
Objective: To remove volatile fission product fluorides from a PuF6 gas stream by passing it

through a bed of a solid adsorbent.
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Materials:

Gaseous mixture of PuF6 and fission product fluorides.

Adsorbent material (e.g., powdered cryolite, 100-300 mesh).[5]

Inert carrier gas (e.g., nitrogen).

Corrosion-resistant tubing and fittings (e.g., nickel or Monel).

Adsorption column with heating capabilities.

Cold trap to collect the purified PuF6.

Procedure:

System Preparation: Assemble the adsorption column and pack it with the chosen adsorbent

material. Ensure the system is leak-tight.

Passivation: Passivate the internal surfaces of the system by flowing fluorine gas through it

at an elevated temperature.

Heating: Heat the adsorption column to the desired operating temperature (e.g., 100-150°C).

[5]

Gas Flow: Introduce the gaseous mixture of PuF6 and fission product fluorides, diluted with

an inert carrier gas, into the heated adsorption column at a controlled flow rate.

Adsorption: The fission product fluorides will be selectively adsorbed onto the surface of the

adsorbent material.

Collection: The purified PuF6 gas stream exiting the column is collected in a cold trap cooled

with liquid nitrogen or a cryocooler.

Analysis: Analyze the collected PuF6 for residual fission product contamination to determine

the decontamination factor.

Purification of PuF6 by Thermal Decomposition
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Objective: To separate PuF6 from more thermally stable fluorides (e.g., UF6 and some fission

product fluorides) by selective thermal decomposition.

Materials:

Gaseous mixture containing PuF6.

Corrosion-resistant reaction vessel or tube furnace.

Temperature control system.

Cold trap.

Inert gas supply.

Procedure:

System Setup: The reaction vessel is placed in a furnace with precise temperature control.

The outlet of the vessel is connected to a cold trap.

Inert Atmosphere: Purge the system with a dry, inert gas to remove any residual air and

moisture.

Gas Introduction: Introduce the gas mixture containing PuF6 into the reaction vessel.

Heating: Heat the reaction vessel to a temperature sufficient to decompose PuF6 but not the

other volatile fluorides (typically 250-350°C).[6] PuF6 will decompose to solid PuF4, which

will deposit on the walls of the vessel.

Separation: The remaining gaseous components, now depleted of PuF6, are passed through

the system and collected in the cold trap.

Recovery of Plutonium: After the process is complete, the system is cooled, and the solid

PuF4 can be recovered from the reaction vessel.

Mandatory Visualization
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Experimental Workflow for PuF6 Purification by Selective Adsorption
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Caption: Workflow for PuF6 purification by selective adsorption.
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Experimental Workflow for PuF6 Purification by Thermal Decomposition
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Caption: Workflow for PuF6 purification by thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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